1-(3-Chlorophenyl)-3-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)thiazol-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C20H18ClN5O4S/c21-13-3-1-4-14(11-13)22-19(29)24-20-23-15(12-31-20)17(27)25-6-8-26(9-7-25)18(28)16-5-2-10-30-16/h1-5,10-12H,6-9H2,(H2,22,23,24,29)
• InChI Key: HTPDTOWFBGNZEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=CSC(=N3)NC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C20H18ClN5O4S
• Molecular Weight: 459.9 g/mol

Description

1-(3-Chlorophenyl)-3-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C20H18ClN5O4S and its molecular weight is 459.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Novel derivatives of thiazolyl urea, including those with furan-2-carbonyl piperazine motifs, have been synthesized and their structures characterized by NMR, X-ray diffraction, and other spectroscopic methods. These compounds show promising antitumor activities, highlighting their potential in drug development (S. Ling et al., 2008).

Biological Activities

• Antidepressant and antianxiety activities of novel piperazine derivatives have been investigated, showing significant effects in behavioral assays. This suggests their potential application in treating mood disorders (J. Kumar et al., 2017).

• The design and synthesis of novel thioxothiazolidin-4-one derivatives demonstrated anticancer and antiangiogenic effects against transplantable mouse tumor models. These findings suggest the therapeutic potential of such compounds in cancer treatment (S. Chandrappa et al., 2010).

• Inhibitory effects against the fatty acid amide hydrolase (FAAH) enzyme were observed in novel piperazine urea derivatives, indicating their potential use in FAAH-associated diseases (Tugçe Gur Maz et al., 2022).

Antimicrobial and Antiviral Effects

• New compounds with azole, oxadiazole, and thiadiazole cores, including piperazine nucleus, have been synthesized and shown to possess antimicrobial activities against various microorganisms, suggesting their utility in developing new antimicrobial agents (Serap Başoğlu et al., 2013).

• The antifungal potential of novel triazole derivatives was explored through solubility and partitioning studies in biologically relevant solvents, indicating the importance of physicochemical properties in the development of antifungal drugs (T. Volkova et al., 2020).